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Compound of Interest

Cyanomethyl
Compound Name:
methyl(phenyl)carbamodithioate

Cat. No.: B1354254

For Immediate Implementation: This document provides essential safety and logistical
information for researchers, scientists, and drug development professionals working with
Cyanomethyl methyl(phenyl)carbamodithioate. Adherence to these guidelines is critical to
ensure a safe laboratory environment and responsible chemical management.

Cyanomethyl methyl(phenyl)carbamodithioate is classified as a skin sensitizer, which
means that repeated exposure may cause an allergic skin reaction.[1] While some safety data
sheets may not classify it as a hazardous substance under broader GHS criteria, the potential
for skin sensitization necessitates careful handling and the use of appropriate personal
protective equipment (PPE).

Essential Safety Information at a Glance

For quick reference, the following table summarizes the key safety and physical data for
Cyanomethyl methyl(phenyl)carbamodithioate.
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Property Value Reference
Cyanomethyl

Chemical Name methyl(phenyl)carbamodithioat  [1]
e

CAS Number 76926-16-4 [1]

Molecular Formula C10H10N2S2 [1]

Molecular Weight 222.33 g/mol [1]
White to orange to green

Appearance [2]
powder/crystal

Melting Point 88-92 °C [1]

GHS Hazard Class

Skin Sensitizer, Category 1

[1]

Hazard Statement

H317: May cause an allergic

skin reaction

[1]

Signal Word Warning [1]
Pictogram GHSO07 (Exclamation Mark) [1]
Store in a cool, dry, well-
ventilated area away from
Storage

incompatible materials. Keep

container tightly closed.

Operational Plan: A Step-by-Step Guide to Safe

Handling

This operational plan provides a procedural workflow for handling Cyanomethyl

methyl(phenyl)carbamodithioate from preparation to disposal, minimizing the risk of

exposure and ensuring a safe working environment.

Pre-Handling Preparations
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» Risk Assessment: Before beginning any work, conduct a thorough risk assessment specific
to your experimental protocol.

o Designated Area: All handling of Cyanomethyl methyl(phenyl)carbamodithioate should be
performed in a designated area, such as a certified chemical fume hood, to minimize
inhalation exposure.

o Assemble PPE: Ensure all necessary personal protective equipment is readily available and
in good condition.

o Eye Protection: Chemical splash goggles are mandatory.

o Hand Protection: Wear chemical-resistant gloves. While specific breakthrough time data
for this compound is not readily available, based on general guidance for
dithiocarbamates, nitrile gloves with a minimum thickness of 4-5 mils are recommended
for incidental contact. For prolonged contact or immersion, heavier-duty gloves may be
required. Always inspect gloves for any signs of degradation or punctures before and
during use.

o Body Protection: A buttoned lab coat must be worn.

o Emergency Equipment: Confirm that a safety shower and eyewash station are accessible
and in working order.

Handling Procedures

» Weighing: Weigh the solid chemical within the chemical fume hood to prevent the dispersion
of dust.

e Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

e General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not generate
dust or aerosols.

Post-Handling Procedures

e Decontamination:
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o Work Surfaces: Clean all work surfaces where the chemical was handled with an
appropriate solvent (e.g., ethanol or isopropanol) followed by soap and water.

o Equipment: Decontaminate all glassware and equipment that came into contact with the
chemical.

e Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.

Disposal Plan: Responsible Chemical Waste
Management

All waste materials contaminated with Cyanomethyl methyl(phenyl)carbamodithioate must
be treated as hazardous waste.

e Solid Waste:

o Collect all contaminated solid waste, including unused chemical, contaminated gloves,
weigh boats, and paper towels, in a clearly labeled, sealed hazardous waste container.

e Liquid Waste:

o Collect all liquid waste containing Cyanomethyl methyl(phenyl)carbamodithioate in a
dedicated, sealed, and clearly labeled hazardous waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.
Dithiocarbamates can be unstable in acidic conditions.

e Disposal:

o Arrange for the disposal of all hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed hazardous waste disposal contractor.

Emergency Procedures

« Skin Contact: Immediately remove contaminated clothing and flush the affected area with
copious amounts of water for at least 15 minutes. Seek medical attention if irritation or a rash
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develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Visualizing the Workflow for Safe Handling

The following diagram illustrates the key steps and decision points for the safe handling of
Cyanomethyl methyl(phenyl)carbamodithioate.
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Caption: Workflow for the safe handling of Cyanomethyl methyl(phenyl)carbamodithioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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